Cas no 2169126-19-4 (1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate)

• Product Name: 1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate
• CAS No: 2169126-19-4
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 6429232
• PubChem ID: 146049690
• Update Time: 2025-06-09

1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate
• AKOS040806011
• 2169126-19-4
• tert-butyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate
• EN300-7493261

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-7-9(6-13)16-8-12(14)4-5-12/h9H,4-8,13H2,1-3H3
• InChI Key： GDHRJRMEISYLRD-UHFFFAOYSA-N
• SMILES： C1C2(COC(CN)CN2C(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 351.1±27.0 °C(Predicted)
• pka: 9.31±0.29(Predicted)

Additional information on 1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate

Introduction to 1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2169126-19-4)

The compound 1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate, identified by its CAS number 2169126-19-4, represents a fascinating molecule with significant potential in the field of medicinal chemistry and drug discovery. This spirocyclic amine derivative features a unique structural framework that combines a rigid spirocycle with functional groups that make it a versatile scaffold for developing novel therapeutic agents.

The core structure of this compound consists of a spiro[2.5]octane ring system, which is an oxygen-containing eight-membered ring linked to an azacyclohexane moiety. This spirocyclic arrangement imparts rigidity and conformational stability, which are highly desirable properties in drug design. The presence of a 1,1-dimethylethyl group at the terminal position of the spirocycle further enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for oral administration.

The 6-(aminomethyl) substituent on the spirocycle introduces a nucleophilic amine group that can participate in various chemical reactions, such as coupling with carboxylic acids or heterocycles to form peptidomimetics or bioconjugates. This functionality is particularly valuable in the development of targeted therapies, where precise molecular recognition is crucial. Additionally, the 7-oxa group within the spirocycle contributes to the overall steric and electronic properties of the molecule, influencing its interactions with biological targets.

The 4-carboxylate group at the fourth position of the spirocycle provides another reactive site for further derivatization. This carboxylate moiety can be used to form esters, amides, or other derivatives, expanding the chemical space available for drug design. The combination of these functional groups makes 1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate a multifaceted scaffold that can be tailored to meet specific pharmacological requirements.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as pharmacophores. Studies have shown that these molecules often exhibit high binding affinity and selectivity for biological targets due to their rigid and preorganized structures. The spirocyclic system in 1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate is expected to confer similar advantages, making it a promising candidate for further investigation.

In addition to its structural features, this compound has shown promise in early-stage pharmacological studies. Research indicates that derivatives of this scaffold may exhibit activity against various biological targets, including enzymes and receptors involved in inflammatory pathways and cancer progression. The aminomethyl group, in particular, has been identified as a key pharmacophore for modulating protein-protein interactions and enhancing drug delivery efficiency.

The synthesis of 1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate involves multi-step organic transformations that highlight its synthetic accessibility. The spirocyclic core can be constructed through intramolecular cyclization reactions, while the introduction of the aminomethyl, 7-oxa, and 4-carboxylate functionalities can be achieved using well-established synthetic protocols. This accessibility makes it feasible to generate a library of derivatives for high-throughput screening and lead optimization.

One of the most compelling aspects of this compound is its potential for developing next-generation therapeutics. The combination of structural rigidity provided by the spirocycle and functional diversity offered by the various substituents allows for fine-tuning of pharmacokinetic and pharmacodynamic properties. This flexibility is particularly important in addressing complex diseases such as cancer and neurodegenerative disorders, where multiple targets need to be modulated simultaneously.

Recent studies have also explored the use of this scaffold in peptidomimetic chemistry. By replacing peptide residues with analogous non-peptide structures derived from 1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate, researchers have been able to develop potent inhibitors with improved bioavailability and reduced immunogenicity. These findings underscore the versatility of this compound as a building block for drug discovery efforts.

The future development of 1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate will likely focus on optimizing its pharmacological profile through structure-based drug design and medicinal chemistry interventions. Advances in techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide critical insights into its interaction with biological targets at an atomic level. These insights will guide efforts to improve potency, selectivity, and metabolic stability.

Furthermore, computational methods such as molecular dynamics simulations and quantum mechanical calculations are being increasingly employed to predict the behavior of this compound in vivo. These computational approaches can help identify key structural features responsible for its biological activity and guide modifications that enhance its therapeutic potential.

In conclusion,1,1-Dimethylethyl 6-(aminomethyl)-7-oxa-4-azaspiro[2.5]octane-4-carboxylate (CAS No. 2169126-19-4) represents a structurally unique and functionally versatile molecule with significant promise in medicinal chemistry and drug discovery。 Its rigid spirocyclic framework combined with multiple reactive sites makes it an ideal scaffold for developing novel therapeutics targeting various diseases。 As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in future drug development efforts。